(3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione

• IUPAC Name: (3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione
• InChI: InChI=1S/C16H17NO3/c1-10(2)12-4-6-13(7-5-12)17-9-14-15(18)8-11(3)20-16(14)19/h4-10,17H,1-3H3/b14-9-
• InChI Key: RBSLZBARGDMSJG-ZROIWOOFSA-N
• Canonical SMILES: CC1=CC(=O)C(=CNC2=CC=C(C=C2)C(C)C)C(=O)O1
• Isomeric SMILES: CC1=CC(=O)/C(=C/NC2=CC=C(C=C2)C(C)C)/C(=O)O1
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

The compound with the identifier “(3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione” is a chemical entity cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione involves specific synthetic routes and reaction conditions. The exact synthetic route may vary depending on the desired purity and yield. Generally, the synthesis involves the reaction of specific precursor molecules under controlled conditions, such as temperature, pressure, and the presence of catalysts.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the specific reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may produce compounds with different functional groups.

Scientific Research Applications

(3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: In biological research, this compound may be used to study cellular processes and biochemical pathways.

Industry: this compound is used in industrial processes, such as the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, modulating their activity and affecting cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3Z)-6-methyl-3-[(4-propan-2-ylanilino)methylidene]pyran-2,4-dione include other chemical entities with comparable structures and properties. These compounds may share similar functional groups or chemical reactivity.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds